(E)-4-(N-methyl-N-phenylsulfamoyl)-N-(3,4,6-trimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-[methyl(phenyl)sulfamoyl]-N-(3,4,6-trimethyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C24H23N3O3S2/c1-16-14-17(2)22-21(15-16)31-24(26(22)3)25-23(28)18-10-12-20(13-11-18)32(29,30)27(4)19-8-6-5-7-9-19/h5-15H,1-4H3
• InChI Key: JCESZKJZGSZGHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)SC(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C4=CC=CC=C4)N2C)C
• Molecular Formula: C24H23N3O3S2
• Molecular Weight: 465.6 g/mol
• CAS No.: 850903-15-0

Description

(E)-4-(N-methyl-N-phenylsulfamoyl)-N-(3,4,6-trimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C24H23N3O3S2 and its molecular weight is 465.59. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

• Synthesis and Evaluation in Cancer Treatment: A study by (Ravinaik et al., 2021) reported the design and synthesis of substituted benzamides, showing moderate to excellent anticancer activity against various cancer cell lines. This highlights the potential of (E)-4-(N-methyl-N-phenylsulfamoyl)-N-(3,4,6-trimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide in cancer research.

Antimicrobial Applications

• Synthesis and Antimicrobial Activity: Research by (Saeed et al., 2008) demonstrated the synthesis of benzamides with antifungal activity. This suggests the compound's potential in developing antimicrobial agents.
• Exploration in Antimicrobial Drug Development: Another study by (Chawla, 2016) synthesized thiazole derivatives, reporting their effectiveness as antimicrobial agents, indicating the role of similar compounds in antimicrobial research.

Photodynamic Therapy and Antiviral Applications

• Photodynamic Therapy in Cancer: The work by (Pişkin et al., 2020) explored the use of benzenesulfonamide derivatives in photodynamic therapy, demonstrating potential for cancer treatment.
• Antiviral Properties: A study by (Saeed et al., 2011) synthesized benzamides showing antiviral activity against HIV, suggesting its utility in antiviral drug development.

Gelation and Material Science Applications

• Supramolecular Gelators: Research by (Yadav & Ballabh, 2020) focused on benzamide derivatives as supramolecular gelators, highlighting its applications in material science.

Electrophysiological Activity

• Cardiac Electrophysiological Activity: A study by (Morgan et al., 1990) explored the cardiac electrophysiological activity of similar compounds, indicating potential applications in cardiology.